1,2,3-Trichlorobenzene
1,2,3-Trichlorobenzene
1,2,3-trichlorobenzene appears as a white solid with a sharp chlorobenzene odor. Insoluble in water and denser than water. Hence sinks in water. Melting point 63-64°C (145-147°F).
Trichlorobenzenes are human-made compounds that occur in three different chemical forms. Although they have the same molecular weight and molecular formula, they differ structurally by where the chlorine atoms are attached to the benzene ring. Compounds like these are referred to as isomers. 1,2,3-Trichlorobenzene and 1,3,5-trichlorobenzene are colorless solids, while 1,2,4-trichlorobenzene is a colorless liquid. Although the three isomers of trichlorobenzenes have the same molecular weight and formula, they each may have different chemical and toxicological properties. Trichlorobenzenes have primarily been used as solvents and chemical intermediates to produce other compounds. In the past, mixed isomers of trichlorobenzene had been used for termite control, but this is not a current use. One of the isomers (1,2,4-trichlorobenzene) is produced in large quantities and is used as a solvent to dissolve such special materials as oils, waxes, resins, greases, and rubber. It is also frequently used to produce dyes and textiles. The other two isomers, 1,2,3-trichlorobenzene and 1,3,5-trichlorobenzene, are produced in lower quantities and have fewer uses.
1,2,3-trichlorobenzene is a trichlorobenzene carrying chloro substituents at positions 1, 2 and 3.
Trichlorobenzenes are human-made compounds that occur in three different chemical forms. Although they have the same molecular weight and molecular formula, they differ structurally by where the chlorine atoms are attached to the benzene ring. Compounds like these are referred to as isomers. 1,2,3-Trichlorobenzene and 1,3,5-trichlorobenzene are colorless solids, while 1,2,4-trichlorobenzene is a colorless liquid. Although the three isomers of trichlorobenzenes have the same molecular weight and formula, they each may have different chemical and toxicological properties. Trichlorobenzenes have primarily been used as solvents and chemical intermediates to produce other compounds. In the past, mixed isomers of trichlorobenzene had been used for termite control, but this is not a current use. One of the isomers (1,2,4-trichlorobenzene) is produced in large quantities and is used as a solvent to dissolve such special materials as oils, waxes, resins, greases, and rubber. It is also frequently used to produce dyes and textiles. The other two isomers, 1,2,3-trichlorobenzene and 1,3,5-trichlorobenzene, are produced in lower quantities and have fewer uses.
1,2,3-trichlorobenzene is a trichlorobenzene carrying chloro substituents at positions 1, 2 and 3.
Brand Name:
Vulcanchem
CAS No.:
87-61-6
VCID:
VC21206815
InChI:
InChI=1S/C6H3Cl3/c7-4-2-1-3-5(8)6(4)9/h1-3H
SMILES:
C1=CC(=C(C(=C1)Cl)Cl)Cl
Molecular Formula:
C6H3Cl3
Molecular Weight:
181.4 g/mol
1,2,3-Trichlorobenzene
CAS No.: 87-61-6
Cat. No.: VC21206815
Molecular Formula: C6H3Cl3
Molecular Weight: 181.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,2,3-trichlorobenzene appears as a white solid with a sharp chlorobenzene odor. Insoluble in water and denser than water. Hence sinks in water. Melting point 63-64°C (145-147°F). Trichlorobenzenes are human-made compounds that occur in three different chemical forms. Although they have the same molecular weight and molecular formula, they differ structurally by where the chlorine atoms are attached to the benzene ring. Compounds like these are referred to as isomers. 1,2,3-Trichlorobenzene and 1,3,5-trichlorobenzene are colorless solids, while 1,2,4-trichlorobenzene is a colorless liquid. Although the three isomers of trichlorobenzenes have the same molecular weight and formula, they each may have different chemical and toxicological properties. Trichlorobenzenes have primarily been used as solvents and chemical intermediates to produce other compounds. In the past, mixed isomers of trichlorobenzene had been used for termite control, but this is not a current use. One of the isomers (1,2,4-trichlorobenzene) is produced in large quantities and is used as a solvent to dissolve such special materials as oils, waxes, resins, greases, and rubber. It is also frequently used to produce dyes and textiles. The other two isomers, 1,2,3-trichlorobenzene and 1,3,5-trichlorobenzene, are produced in lower quantities and have fewer uses. 1,2,3-trichlorobenzene is a trichlorobenzene carrying chloro substituents at positions 1, 2 and 3. |
|---|---|
| CAS No. | 87-61-6 |
| Molecular Formula | C6H3Cl3 |
| Molecular Weight | 181.4 g/mol |
| IUPAC Name | 1,2,3-trichlorobenzene |
| Standard InChI | InChI=1S/C6H3Cl3/c7-4-2-1-3-5(8)6(4)9/h1-3H |
| Standard InChI Key | RELMFMZEBKVZJC-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C(=C1)Cl)Cl)Cl |
| Canonical SMILES | C1=CC(=C(C(=C1)Cl)Cl)Cl |
| Boiling Point | 424 to 426 °F at 760 mm Hg (NTP, 1992) 218.5 °C 415 °F (213 °C) |
| Colorform | Colorless liquid Platelets from alcohol White crystals |
| Flash Point | 234.9 °F (NTP, 1992) 112.7 °C (closed cup) 112.7 °C c.c. |
| Melting Point | 126.7 °F (NTP, 1992) 53.5 °C 51.3 °C |
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